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Compound of Interest

Compound Name: Disperse Yellow 86

Cat. No.: B076884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and manufacturing of

Disperse Yellow 86 (C.I. 10353), a nitrodiphenylamine disperse dye. This document details

the core chemical synthesis, experimental protocols, and manufacturing workflow, supported by

quantitative data and process visualizations.

Introduction to Disperse Yellow 86
Disperse Yellow 86 is a yellow disperse dye primarily used in the textile industry for dyeing

synthetic fibers such as polyester, acetate, and polyamide.[1] Its molecular structure, a

nitrodiphenylamine, imparts good lightfastness and sublimation fastness, making it a valuable

colorant for these applications.
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Property Value

C.I. Name Disperse Yellow 86

C.I. Number 10353

CAS Number 12223-97-1[1]

Molecular Formula C₁₆H₁₉N₃O₅S[1]

Molecular Weight 365.41 g/mol [1]

Chemical Class Nitrodiphenylamine[1]

Synthesis Pathway
The primary manufacturing route for Disperse Yellow 86 is the condensation reaction between

4-Ethoxybenzenamine (also known as p-phenetidine) and 4-Chloro-3-nitro-N,N-

dimethylbenzenesulfonamide.[1] This reaction is a nucleophilic aromatic substitution, where the

amino group of 4-Ethoxybenzenamine displaces the chlorine atom on the 4-Chloro-3-nitro-N,N-

dimethylbenzenesulfonamide ring. The reaction is typically carried out in the presence of a

base to neutralize the hydrochloric acid formed as a byproduct.
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Synthesis pathway of Disperse Yellow 86.
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While a specific, detailed experimental protocol for Disperse Yellow 86 is not readily available

in published literature, a representative procedure can be derived from the synthesis of similar

nitrodiphenylamine dyes. The following is a plausible laboratory-scale synthesis protocol.

3.1. Materials and Equipment

Reactants:

4-Ethoxybenzenamine (p-phenetidine)

4-Chloro-3-nitro-N,N-dimethylbenzenesulfonamide

Sodium acetate (anhydrous)

Solvent:

Water or an appropriate organic solvent (e.g., ethanol)

Equipment:

Three-neck round-bottom flask

Reflux condenser

Mechanical stirrer

Heating mantle with temperature controller

Buchner funnel and filter flask

Beakers and other standard laboratory glassware

3.2. Synthesis Procedure

Charging the Reactor: In a three-neck round-bottom flask equipped with a mechanical stirrer

and a reflux condenser, add 4-Ethoxybenzenamine (1.0 equivalent), 4-Chloro-3-nitro-N,N-

dimethylbenzenesulfonamide (1.0 equivalent), sodium acetate (1.2 equivalents), and a

suitable solvent (e.g., water or ethanol).
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Reaction: Heat the mixture to reflux (typically 100-120°C) with constant stirring.

Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) until the starting materials are consumed. This may take several

hours (a similar reaction for a related compound takes 18 hours).

Isolation of the Crude Product: After the reaction is complete, cool the mixture to room

temperature. The crude Disperse Yellow 86 will precipitate out of the solution.

Filtration and Washing: Collect the precipitate by vacuum filtration using a Buchner funnel.

Wash the filter cake with hot water to remove any unreacted starting materials and inorganic

salts.

Drying: Dry the crude product in a vacuum oven at 60-70°C.

3.3. Purification

The crude Disperse Yellow 86 can be purified by recrystallization from a suitable solvent, such

as ethanol or a mixture of ethanol and water, to obtain a product with higher purity.

3.4. Characterization

The purity and identity of the synthesized Disperse Yellow 86 can be confirmed using various

analytical techniques:

High-Performance Liquid Chromatography (HPLC): To determine the purity of the dye.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure.

Mass Spectrometry (MS): To confirm the molecular weight.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in

the molecule.

Quantitative Data (Representative)
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The following table presents hypothetical but realistic quantitative data for the synthesis of

Disperse Yellow 86.

Parameter Value

Molar Ratio (4-Ethoxybenzenamine : 4-Chloro-

3-nitro-N,N-dimethylbenzenesulfonamide)
1 : 1

Reaction Temperature 110 °C

Reaction Time 18 hours

Crude Yield 85-90%

Purity (after recrystallization) >98% (by HPLC)

Manufacturing Process
The industrial-scale manufacturing of Disperse Yellow 86 follows the same fundamental

chemical principles as the laboratory synthesis but is adapted for large-scale production, with a

focus on efficiency, safety, and cost-effectiveness. The post-synthesis processing is crucial for

obtaining a commercially viable product.
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Industrial manufacturing workflow for Disperse Yellow 86.
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Key Manufacturing Steps:

Synthesis: The condensation reaction is carried out in large, jacketed reactors that allow for

precise temperature control.

Purification: The crude dye is thoroughly washed and may be purified by large-scale

recrystallization to meet quality standards.

Grinding/Milling: The dried dye is ground into a fine powder to increase its surface area,

which is crucial for proper dispersion in the dye bath.

Formulation: The finely ground dye is mixed with dispersing agents, wetting agents, and

other additives to create a stable, dispersible product.

Spray Drying: The formulated dye dispersion is spray-dried to produce a fine, uniform

powder that is easy to handle and dissolve in water for the dyeing process.

Quality Control: At each stage of the manufacturing process, samples are taken for quality

control analysis to ensure the final product meets the required specifications for color

strength, purity, and particle size.

Safety and Environmental Considerations
The synthesis and manufacturing of Disperse Yellow 86 involve the handling of various

chemicals that require appropriate safety precautions. Both 4-Ethoxybenzenamine and 4-

Chloro-3-nitro-N,N-dimethylbenzenesulfonamide should be handled in well-ventilated areas

with appropriate personal protective equipment (PPE). The manufacturing process generates

chemical waste that must be treated and disposed of in accordance with environmental

regulations.

This technical guide provides a foundational understanding of the synthesis and manufacturing

of Disperse Yellow 86. For specific applications, further optimization of reaction conditions and

purification methods may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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